JNJ-5207852

H3 receptor binding affinity radioligand competition

JNJ-5207852 (1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine) is a non-imidazole, diamine-based histamine H3 receptor antagonist/inverse agonist. The compound exhibits high binding affinity at the human H3 receptor (pKi = 9.24, Ki ≈ 0.58 nM) and rat H3 receptor (pKi = 8.9, Ki ≈ 1.26 nM).

Molecular Formula C20H32N2O
Molecular Weight 316.5 g/mol
CAS No. 398473-34-2
Cat. No. B122538
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameJNJ-5207852
CAS398473-34-2
Synonyms1-(4-(3-piperidin-1-yl-propoxy)-benzyl)piperidine
1-(4-(3-piperidin-1-ylpropoxy)benzyl)piperidine
JNJ-5207852
Molecular FormulaC20H32N2O
Molecular Weight316.5 g/mol
Structural Identifiers
SMILESC1CCN(CC1)CCCOC2=CC=C(C=C2)CN3CCCCC3
InChIInChI=1S/C20H32N2O/c1-3-12-21(13-4-1)16-7-17-23-20-10-8-19(9-11-20)18-22-14-5-2-6-15-22/h8-11H,1-7,12-18H2
InChIKeyPTKHFRNHJULJKT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request
Handling Information
AppearanceAssay:≥98%A solution in ethanol
Solubility44.7 [ug/mL] (The mean of the results at pH 7.4)

JNJ-5207852 (CAS 398473-34-2): High-Affinity Non-Imidazole Histamine H3 Receptor Antagonist for Preclinical Sleep and Wakefulness Research


JNJ-5207852 (1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine) is a non-imidazole, diamine-based histamine H3 receptor antagonist/inverse agonist. The compound exhibits high binding affinity at the human H3 receptor (pKi = 9.24, Ki ≈ 0.58 nM) and rat H3 receptor (pKi = 8.9, Ki ≈ 1.26 nM) [1]. Developed via pharmacophore-guided design, JNJ-5207852 demonstrates extensive brain penetration following subcutaneous or oral administration and produces robust wake-promoting effects in rodent models without inducing hyperlocomotion or rebound hypersomnolence [2][3]. The compound serves as both a pharmacological tool for H3 receptor mechanism studies and a reference ligand for evaluating novel H3-targeted candidates [4].

Non-imidazole diamine-based H3 receptor antagonist/inverse agonist scaffold
High-affinity binding fit for H3 receptor mechanism and target-engagement studies
CNS-penetrant tool compound for sleep-wake cycle research models

Why JNJ-5207852 Cannot Be Directly Substituted with Generic H3 Receptor Antagonists in Preclinical Research Protocols


Histamine H3 receptor antagonists constitute a chemically and pharmacologically heterogeneous class with marked divergence in receptor binding kinetics, sigma-1 receptor cross-reactivity, and species-dependent affinity profiles. JNJ-5207852 exhibits a slow dissociation rate from the H3 receptor that contrasts with the rapid dissociation kinetics of pitolisant and ABT-239 [1]. Critically, JNJ-5207852 demonstrates negligible sigma-1 receptor affinity, whereas clinically evaluated comparators including pitolisant, ABT-239, and PF-3654746 display appreciable sigma-1 binding that may confound interpretation of H3-mediated effects [1]. Additionally, species-specific H3 receptor pharmacology produces substantial affinity variations across compounds; thioperamide shows a 14.5-fold difference in Ki between rat (4 nM) and human (58 nM) H3 receptors [2], while JNJ-5207852 maintains consistent high-affinity binding across both species [3]. These multidimensional pharmacological differences preclude simple interchangeability and necessitate compound-specific validation for research applications.

JNJ-5207852
Pitolisant, ABT-239
Slow receptor dissociation kinetics vs. rapid dissociation may shift pharmacodynamic time-course interpretation
JNJ-5207852
Pitolisant, ABT-239, PF-3654746
Negligible sigma-1 receptor binding avoids off-target confound; comparator sigma-1 affinity may complicate H3-mediated endpoint attribution
JNJ-5207852
Thioperamide
Consistent high-affinity binding across human and rat H3 receptors; species-dependent affinity variation in thioperamide may limit cross-species data transfer

JNJ-5207852: Quantitative Comparative Pharmacology Evidence for Preclinical H3 Receptor Antagonist Selection


Human H3 Receptor Binding Affinity of JNJ-5207852 Compared to Reference H3 Antagonists

JNJ-5207852 binds to human recombinant H3 receptors with a pKi of 9.24 (Ki ≈ 0.58 nM), demonstrating subnanomolar affinity. While pitolisant (pKi ≈ 9.8, Ki = 0.16 nM) and GSK189254 (pKi = 9.59-9.90, Ki = 0.1-0.26 nM) exhibit numerically higher affinity [1][2], JNJ-5207852 exceeds the affinity of the reference antagonist thioperamide by approximately 100-fold (Ki = 58 nM for thioperamide at human H3 receptor) and surpasses ABT-239 (functional pKb = 7.9-9.0 in cAMP and GTPγS assays) [3][4]. The compound maintains this high affinity across species, with rat H3 receptor pKi = 8.9 (Ki ≈ 1.26 nM) [5].

Human H3 Receptor Affinity
Reported
pKi = 9.24 (Ki ≈ 0.58 nM) for human H3; approximately 100-fold higher affinity than thioperamide (Ki = 58 nM)
Supports H3 receptor binding assay fit and comparator screening context
Radioligand competition binding, recombinant human receptor
H3 receptor binding affinity radioligand competition GPCR pharmacology CNS drug discovery

Selectivity Profile: JNJ-5207852 Demonstrates Absence of Sigma-1 Receptor Binding in Direct Contrast to Pitolisant and ABT-239

In a comparative pharmacology study of six clinically evaluated histamine H3 receptor antagonists, JNJ-5207852 displayed high histamine H3 receptor selectivity with no appreciable sigma-1 receptor affinity. In direct contrast, pitolisant, ABT-239, and PF-3654746 all demonstrated measurable sigma-1 receptor binding, with pitolisant and ABT-239 exhibiting similar affinities for H3 and sigma-1 receptors [1]. This differentiation carries functional implications: at pro-cognitive doses in rodent models, certain H3 antagonists may achieve sigma-1 receptor occupancy sufficient to contribute to observed behavioral effects, confounding the interpretation of H3-mediated mechanisms [1].

Sigma-1 Selectivity
Head-to-head
No measurable sigma-1 receptor binding; pitolisant, ABT-239, PF-3654746 show appreciable sigma-1 affinity
Enables H3-mediated endpoint interpretation without sigma-1 confound
Direct comparative radioligand binding study
sigma-1 receptor off-target selectivity receptor occupancy H3 antagonist differentiation preclinical pharmacology

Brain Penetration and CNS Target Engagement: Ex Vivo Autoradiography Quantification of JNJ-5207852

JNJ-5207852 demonstrates quantifiable, dose-dependent brain penetration following subcutaneous administration in mice, with an ex vivo autoradiography ED50 of 0.13 mg/kg for displacing [3H]-JNJ-5207852 binding in brain tissue [1]. This represents a low-dose threshold for achieving measurable CNS H3 receptor occupancy. In vitro autoradiography with [3H]-JNJ-5207852 confirms a binding pattern identical to [3H]-R-α-methylhistamine, with high specific binding in cortex, striatum, and hypothalamus, and complete absence of specific binding in H3 receptor knockout mouse brains, validating target-specific CNS engagement [1][2].

Brain Target Engagement
Head-to-head
Ex vivo autoradiography ED50 = 0.13 mg/kg s.c. in mice for [3H]-JNJ-5207852 displacement
Quantified low-dose CNS occupancy supports dose-response study design
Binding absent in H3 knockout mice; cortex, striatum, hypothalamus engagement
brain penetration ex vivo autoradiography CNS target engagement ED50 H3 antagonist

Slow H3 Receptor Dissociation Kinetics of JNJ-5207852 Versus Rapid Dissociators Pitolisant and ABT-239

Drug-receptor dissociation kinetics differentiate JNJ-5207852 from several clinically evaluated H3 antagonists. In direct comparative kinetic studies, JNJ-5207852 exhibits slow dissociation from the histamine H3 receptor, contrasting with the rapid dissociation profiles of pitolisant, ABT-239, and S 38093-2 [1]. GSK189254 and PF-3654746 similarly display slow dissociation kinetics, placing JNJ-5207852 in the slow-dissociating subclass of H3 antagonists [1]. The functional consequence of slower receptor dissociation (longer residence time) may include prolonged duration of pharmacological effect that extends beyond plasma clearance, a property relevant for interpreting time-course studies.

Receptor Dissociation Kinetics
Head-to-head
Slow dissociation from H3 receptor; classified with GSK189254 and PF-3654746; pitolisant and ABT-239 show rapid dissociation
Sustained receptor blockade may influence pharmacodynamic time-course endpoints
Kinetic binding studies, recombinant human H3 receptor
receptor kinetics dissociation rate residence time H3 antagonist GPCR pharmacology

Neutral Antagonist Profile of JNJ-5207852: Absence of Body Weight Effects Versus Inverse Agonists in Chronic Dosing

JNJ-5207852 functions as a neutral antagonist at the histamine H3 receptor, a pharmacological distinction from inverse agonists that suppress constitutive H3 receptor activity. In a 4-week daily treatment study, mice administered JNJ-5207852 (10 mg/kg i.p.) showed no change in body weight, a finding that the authors attribute to the compound's neutral antagonist pharmacology [1]. This contrasts with H3 inverse agonists which have been reported to produce body weight changes in preclinical models via modulation of constitutive H3 receptor signaling [1][2].

Chronic Body Weight Effect
Class-level
No body weight change after 4-week daily dosing (10 mg/kg i.p.) in mice; H3 inverse agonists reported to alter body weight
Neutral antagonist profile may avoid body weight confounds in chronic protocol models
Attributed to neutral antagonist pharmacology; class-level inference
neutral antagonist inverse agonist H3 receptor body weight chronic dosing

Recommended Preclinical Research Applications for JNJ-5207852 Based on Quantitative Comparative Pharmacology


Mechanistic Studies of Pure H3 Receptor Pharmacology Without Sigma-1 Confounding

JNJ-5207852 is the preferred H3 antagonist for research protocols requiring clean interpretation of H3 receptor-mediated effects without sigma-1 receptor engagement. In direct comparative studies, pitolisant, ABT-239, and PF-3654746 all exhibit appreciable sigma-1 receptor affinity, while JNJ-5207852 demonstrates no measurable sigma-1 binding [1]. For investigators examining H3 receptor function in cognition, sleep-wake regulation, or neurotransmitter release, JNJ-5207852 eliminates the confounding variable of sigma-1 receptor pharmacology that may contribute to behavioral outcomes in comparator compounds [1].

In Vivo Sleep-Wake and Arousal Studies Requiring Quantified CNS Target Engagement

JNJ-5207852 is validated for in vivo sleep-wake research with demonstrated wake-promoting effects in mice and rats at doses of 1-10 mg/kg s.c., increasing time spent awake while decreasing REM sleep and slow-wave sleep [1]. Critically, these effects are absent in H3 receptor knockout mice, confirming on-target pharmacology [1]. The compound achieves quantified CNS target engagement with an ex vivo autoradiography ED50 of 0.13 mg/kg in mice [1], enabling dose-response studies with defined occupancy thresholds. Importantly, JNJ-5207852 does not induce hyperlocomotion or rebound hypersomnolence (slow-wave delta power), distinguishing its wake-promoting profile from classical psychostimulants [1][2].

Chronic Dosing Protocols Where Body Weight Stability Is an Experimental Requirement

For studies involving repeated or chronic compound administration over weeks, JNJ-5207852's neutral antagonist pharmacology offers an advantage over H3 inverse agonists. In a 4-week daily treatment study at 10 mg/kg i.p., mice receiving JNJ-5207852 exhibited no change in body weight [1]. This stability is attributed to the compound's neutral antagonist mechanism, which blocks agonist binding without suppressing constitutive H3 receptor activity [1]. Researchers designing long-term behavioral, metabolic, or disease-model studies should select JNJ-5207852 when body weight changes would confound experimental endpoints or when neutral H3 receptor blockade is mechanistically required.

Reference Standard for H3 Receptor Binding Assays and Novel Compound Screening

With well-characterized binding affinity across human (pKi = 9.24) and rat (pKi = 8.9) H3 receptors and negligible binding to H1, H2, H4 receptors (pKi < 5) and 50 other GPCRs, ion channels, and transporters at 1 μM [1][2], JNJ-5207852 serves as an ideal reference standard for in vitro H3 receptor pharmacology. The compound's comprehensive selectivity profile and validated use as a radioligand ([3H]-JNJ-5207852) [3] support its application as a positive control in novel compound screening campaigns, radioligand competition assays, and functional cAMP or GTPγS binding experiments requiring a potent, selective H3 antagonist benchmark.

Application
Selection Property
Validation Focus
H3 receptor signaling studies without sigma-1 interference
Sigma-1 receptor selectivity profile
H3-mediated endpoint attribution review
Sleep-wake cycle regulation research
CNS target engagement and occupancy profile
Dose-occupancy-response interpretation; absence of rebound hypersomnolence
Chronic dosing protocols requiring metabolic endpoint stability
Neutral antagonist pharmacology
Body weight endpoint monitoring
H3 receptor binding assay standardization and novel ligand screening
Well-characterized selectivity profile and radioligand utility
Reference ligand benchmarking; assay fit validation

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